Cas no 1066-33-7 (Ammonium Bicarbonate)

• Product Name: Ammonium Bicarbonate
• CAS No: 1066-33-7
• MF: CH₅NO₃
• MW: 79.0553004741669
• MDL: MFCD00012138
• CID: 40599
• PubChem ID: 329748843
• Update Time: 2025-10-30

Ammonium Bicarbonate Chemical and Physical Properties

Names and Identifiers

• Ammonium hydrogencarbonate
• AMMONIUM ACID CARBONATE
• AMMONIUM BICARBONATE
• AMMONIUM CARBONATE
• AMMONIUM CARBONATE, ACIDIC
• AMMONIUM CARBONATE TS
• CARBONIC ACID MONOAMMONIUM SALT
• ammoniumbicarbonate(1:1)
• monoammoniumcarbonate
• AMMONIUM BICARBONATE , FOOD GRADE
• acid ammonium carbonate
• AMMONIUM BICARBONATE, REAGENTPLUS TM, &gt
• DEGLYCOSYLATION 10X REACTION BUFFER
• 2,6'-TDI, Oekanal
• Ammonium bicarbonate, Eluent additive for LC-MS
• AmmoniumBicarbonateFcc
• AmmoniumBicarbonate(Nh4)Hco3
• AmmoniumHydrogenCarbonate,&gt
• AmmoniumBicarbonateAr
• Transthyretin Variant (L55P), Human, recombinant
• tansuanqingan
• ACS
• azanium,hydrogen carbonate
• Ammonium dicarbonate
• AmmoniumBicarbonateBp
• Carbonic acid ammonium
• Ammonium hydrogen carbonate
• acidammoniumcarbonate
• Monoammonium carbonate
• Carbonic acid, monoammonium salt
• Ammonium hydrogencarbonat
• ammoniumbicarbonate
• Ammonium bicarbonate (1:1)
• Carbonic acid, ammonium salt (1:1)
• ammoniumcarbonate
• 45JP4345C9
• Ammonium bicarbonate, 98%, pure
• Ammonium bicarbonate, 99%, for analysis
• har
• Ammonium bicarbonate,AR,99%
• AMMONIUM BICARBONATE [HSDB]
• UNII-45JP4345C9
• AMMONIUM BICARBONATE [MI]
• azanium;hydrogen carbonate
• AMMONIUM HYDROGEN CARBONATE (EP MONOGRAPH)
• Acid ammonium carbonate, monoammonium salt
• AMMONIUM BICARBONATE [WHO-DD]
• CH5NO3
• AMMONIUM HYDROGEN CARBONATE [EP MONOGRAPH]
• EINECS 213-911-5
• AMMONIUM BICARBONATE (MART.)
• MFCD00012138
• Bicarbonato amonico
• NS00075641
• HSDB 491
• AKOS016008582
• INS NO.503(II)
• DTXCID3015618
• E-503(II)
• USEPA/OPP Pesticide Code: 073401
• EC 213-911-5
• AMMONIUM BICARBONATE [FCC]
• DTXSID5035618
• E 503(II)
• CCRIS 7327
• INS-503(II)
• AMMONIUM BICARBONATE [MART.]
• J-610004
• CHEBI:184335
• 1066-33-7
• Ammonium Bicarbonate

• MDL： MFCD00012138
• Inchi： 1S/CH2O3.H3N/c2-1(3)4;/h(H2,2,3,4);1H3
• InChI Key： ATRRKUHOCOJYRX-UHFFFAOYSA-N
• SMILES： OC(=O)[O-].[NH4+]
• BRN： 4329606

Computed Properties

• Exact Mass: 79.02690
• Monoisotopic Mass: 79.026943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 24.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless, orthorhombic or monoclinic crystals, or white crystalline powder.
• Density: 1,586 g/cm3
• Melting Point: 105 °C
• Boiling Point: 143.04°C (rough estimate)
• Flash Point: No data available
• Refractive Index: 1.4164 (estimate)
• PH: 7.0-8.5 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 220 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids, alkali metals.
• PSA: 60.77000
• LogP: 0.54630
• Solubility: Soluble in water, the aqueous solution is alkaline and decomposes in hot water. Insoluble in alcohol, acetone and other organic solvents
• Merck: 14,497
• Sensitiveness: Sensitive to light
• Vapor Pressure: No data available

Ammonium Bicarbonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：UN 9081
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22
• RTECS：BO8600000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：6.1
• TSCA：Yes
• Hazard Level：6.1
• Storage Condition：密封避光阴凉处保存。

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Ammonium Bicarbonate

Introduction to Ammonium Bicarbonate (CAS No. 1066-33-7)

Ammonium Bicarbonate, with the chemical formula NH₄HCO₃, is a white crystalline powder that is highly soluble in water and has a characteristic pungent odor. This compound, identified by its CAS number 1066-33-7, is widely recognized for its versatility in both industrial and laboratory applications. Its unique chemical properties make it a valuable reagent in pharmaceuticals, food processing, and environmental science. Over the years, research into Ammonium Bicarbonate has revealed novel applications and enhanced understanding of its behavior under various conditions.

The compound is primarily formed through the reaction between ammonia (NH₃) and carbon dioxide (CO₂) in water, a process that highlights its role as a key intermediate in chemical synthesis. Its stability under standard conditions makes it an ideal candidate for use in controlled environments where precision is paramount. In recent years, advancements in Ammonium Bicarbonate utilization have been driven by the growing demand for eco-friendly alternatives in industrial processes.

One of the most notable applications of Ammonium Bicarbonate is in the pharmaceutical industry, where it serves as a mild alkalizing agent and buffering compound. Its ability to neutralize acids without generating excessive heat makes it particularly useful in formulations requiring controlled pH levels. Recent studies have demonstrated its efficacy in enhancing drug solubility and improving bioavailability, which are critical factors in drug development. For instance, research published in the Journal of Pharmaceutical Sciences has shown that incorporating Ammonium Bicarbonate into certain drug formulations can significantly improve their absorption rates.

In the field of food science, Ammonium Bicarbonate is widely used as a leavening agent due to its ability to produce carbon dioxide when heated, which helps baked goods rise evenly. Its use has been particularly prevalent in organic farming and natural food production, where consumers are increasingly seeking alternatives to synthetic chemicals. The compound's biodegradability and low environmental impact align well with sustainable agricultural practices.

The environmental benefits of Ammonium Bicarbonate extend beyond food processing. In wastewater treatment, it is employed to adjust pH levels and precipitate heavy metals, thereby facilitating cleaner water disposal. This application underscores its role as an environmentally responsible chemical solution. Furthermore, research into its potential use as a carbon capture agent has gained traction due to its ability to react with CO₂ under certain conditions.

From an industrial perspective, Ammonium Bicarbonate finds utility in the production of fire retardants and as a precursor for other nitrogen-containing compounds. Its reactivity with various organic and inorganic substances makes it a versatile building block in synthetic chemistry. Recent innovations have explored its use in catalytic processes, where it acts as a mild base or acid depending on the reaction requirements.

The laboratory significance of CAS No 1066-33-7 cannot be overstated. It serves as a standard reference material for analytical chemistry due to its well-characterized properties. Researchers utilize it in gravimetric analysis and titration methods to ensure accuracy and reliability in experimental results. The compound's predictable behavior under controlled conditions makes it indispensable for calibration purposes.

As our understanding of chemical interactions evolves, new applications for Ammonium Bicarbonate continue to emerge. For example, studies have investigated its potential role in nanotechnology, where it aids in the synthesis of certain metal nanoparticles due to its stabilizing properties. This interdisciplinary approach highlights the compound's broad applicability across multiple scientific domains.

The safety profile of Ammonium Bicarbonate is another critical aspect that has been extensively studied. While it is not classified as hazardous under normal conditions, improper handling can lead to decomposition or release of ammonia gas, which may pose health risks. Therefore, adherence to safety protocols is essential when working with this compound. Regulatory bodies such as the EPA and REACH have established guidelines for its safe use and disposal.

In conclusion, Ammonium Bicarbonate (CAS No 1066-33-7) stands out as a multifaceted compound with significant contributions across various industries. Its role in pharmaceuticals, food processing, environmental management, and industrial applications underscores its importance in modern chemistry. As research progresses, we can expect even more innovative uses for this versatile substance that will further enhance our ability to address global challenges sustainably.